4-(Imidazo[1,2-a]pyridin-2-yl)phenylacetonitrile

• Molecular Formula: C15H11N3
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 2-(4-imidazo[1,2-a]pyridin-2-ylphenyl)acetonitrile
• InChI: InChI=1S/C15H11N3/c16-9-8-12-4-6-13(7-5-12)14-11-18-10-2-1-3-15(18)17-14/h1-7,10-11H,8H2
• InChI Key: SCQRTFHMCHIRCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)C3=CC=C(C=C3)CC#N

Description

4-(Imidazo[1,2-a]pyridin-2-yl)phenylacetonitrile is a useful research compound. Its molecular formula is C15H11N3 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 28 g of 4-(chloroacetyl)phenylacetonitrile, 70 ml of ethanol and 24 g of 2-aminopyridine is heated under reflux for 2 hours. The ethanol is distilled off under reduced pressure, and water is added to the residue. The crystalline precipitate is filtered off and recrystallized from methanol to give 21 g of 4-(imidazo[1,2-a]pyridin-2-yl)phenylacetonitrile as colorless crystals melting at 175°-177°C with decomposition.